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Compound of Interest

Compound Name: Flexirubin

Cat. No.: B1238530

Essential Safety and Handling Guide for Flexirubin

This guide provides immediate safety, operational, and disposal information for handling
Flexirubin in a laboratory setting. It is designed to offer procedural, step-by-step guidance for
researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for Flexirubin (CAS No. 54363-90-5) was not
located. The following guidance is based on general best practices for handling non-hazardous
or low-toxicity bacterial pigments and related laboratory chemicals. A substance-specific risk
assessment should be conducted before handling Flexirubin.

Product Identification and Properties

Flexirubin is a yellow-orange pigment produced by various bacteria, including species from the
genera Flexibacter, Flavobacterium, Chryseobacterium, and Cytophaga. It is known for its
antioxidant and antimicrobial properties.
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Property Value
CAS Number 54363-90-5
Molecular Formula Ca3H5404
Molecular Weight 634.9 g/mol
Appearance Yellow-orange solid
Insoluble in water; Soluble in acetone, dimethyl
Solubility sulfoxide (DMSO), and alkaline aqueous

solutions.[1]

Personal Protective Equipment (PPE)

When handling Flexirubin, especially in its powdered form, the following personal protective

equipment is essential to minimize exposure.

PPE Category

Recommended Equipment

Hand Protection

Nitrile or latex gloves.

Eye Protection

Safety glasses with side shields or safety

goggles.

Respiratory Protection

A dust mask or respirator is recommended when

handling the powder to avoid inhalation.

Body Protection

A standard laboratory coat.

Handling and Storage

Engineering Controls:

o Work in a well-ventilated area.

e The use of a chemical fume hood is recommended when working with larger quantities of

Flexirubin powder or when preparing solutions.

Safe Handling Practices:
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Avoid generating dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.[2]
Storage:
o Store in a tightly sealed container.

o Keep in a cool, dry place away from direct sunlight.

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures:

Exposure Route First-Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) ]
upper and lower eyelids. Seek medical attention

if irritation persists.

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation develops.

Move to fresh air. If breathing is difficult, provide
Inhalation oxygen. Seek medical attention if symptoms

persist.

) Do not induce vomiting. Rinse mouth with water.
Ingestion . .
Seek medical attention.

Spill and Disposal Plan

Spill Cleanup:
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» Small Spills (powder): Gently sweep up the material, avoiding dust generation. Place in a
sealed container for disposal.

» Small Spills (solution): Absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.

o Clean the spill area with a suitable solvent (e.g., acetone) followed by soap and water.

Disposal: As Flexirubin is a bacterial pigment and is not classified as a hazardous material
based on available information, it can likely be disposed of as non-hazardous waste. However,
always follow local and institutional regulations.

» Solid Waste: Collect solid Flexirubin waste in a sealed container and dispose of it in the
regular laboratory trash, unless otherwise specified by your institution.

» Liquid Waste: For solutions of Flexirubin in solvents like acetone, it is crucial to follow your
institution's guidelines for chemical waste disposal. Non-hazardous aqueous solutions may
be suitable for drain disposal with copious amounts of water, but this should be confirmed
with your environmental health and safety department.[3]

Visual Workflows

Below are diagrams illustrating the standard operating procedures for handling and disposing
of Flexirubin.
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Caption: Standard workflow for handling Flexirubin in a laboratory setting.
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Caption: General workflow for the disposal of Flexirubin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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